Cas no 1494130-22-1 (5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine)

• Product Name: 5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine
• CAS No: 1494130-22-1
• MF: C₁₃H₂₀BrN
• MW: 270.208602905273
• CID: 5763377
• PubChem ID: 65300518
• Update Time: 2025-05-26

5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2007214
• 5-(4-bromophenyl)-3,3-dimethylpentan-1-amine
• CS-0286403
• 1494130-22-1
• AKOS014635339
• Benzenepentanamine, 4-bromo-γ,γ-dimethyl-
• 5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine

• Inchi： 1S/C13H20BrN/c1-13(2,9-10-15)8-7-11-3-5-12(14)6-4-11/h3-6H,7-10,15H2,1-2H3
• InChI Key： FXZSXNBKBHTHJU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(C)(C)CCN

Computed Properties

• Exact Mass: 269.07791g/mol
• Monoisotopic Mass: 269.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 341.0±25.0 °C(Predicted)
• pka: 10.66±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine

Introduction to 5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine (CAS No. 1494130-22-1)

5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine, identified by the chemical abstracts service number 1494130-22-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This amine derivative features a unique structural motif that has garnered considerable attention from researchers due to its potential applications in medicinal chemistry and drug development. The presence of a 4-bromophenyl group and a 3,3-dimethylpentan-1-amine backbone imparts distinct electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules.

The compound's molecular structure consists of an aliphatic chain with two methyl substituents at the third carbon position, combined with a brominated aromatic ring at the fifth position relative to the amine functionality. This configuration allows for diverse chemical modifications, enabling the synthesis of analogues with tailored biological activities. The 4-bromophenyl moiety, in particular, serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex heterocyclic systems.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine and its derivatives. Studies have indicated that this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer biology. For instance, preliminary in vitro assays have suggested that certain derivatives of this scaffold could modulate receptor binding affinity or enzyme activity. These findings align with broader trends in drug discovery, where structural diversification is leveraged to identify molecules with improved selectivity and efficacy.

The synthesis of 5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine typically involves multi-step organic transformations starting from commercially available precursors. Key synthetic routes often begin with the bromination of an aromatic ring followed by alkylation or reductive amination to introduce the amine functionality. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields. Such improvements are critical in modern pharmaceutical research, where cost-effectiveness and environmental considerations are paramount.

The role of computational chemistry in optimizing the synthesis and properties of 5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions, optimize reaction conditions, and design derivatives with enhanced pharmacokinetic profiles. For example, virtual screening has been used to identify lead compounds based on their predicted affinity for target proteins. This integration of experimental and computational approaches accelerates the drug discovery process significantly.

Recent publications highlight the utility of 5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine as a building block in medicinal chemistry. Researchers have demonstrated its incorporation into peptidomimetics designed to mimic bioactive peptides while avoiding proteolytic degradation. Additionally, its structural features make it suitable for developing small-molecule inhibitors targeting enzymes involved in metabolic pathways. Such applications underscore the compound's versatility and its potential contribution to addressing unmet medical needs.

The handling and characterization of 5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine require adherence to standard laboratory protocols for organic compounds. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming its identity and purity. Given its reactivity, storage conditions must be carefully controlled to prevent degradation or unwanted side reactions.

Future directions in the study of 5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine may include exploring its role in drug delivery systems or its potential as an intermediate for biodegradable polymers. The growing emphasis on green chemistry also motivates efforts to develop synthetic routes that minimize hazardous byproducts. Collaborative research initiatives combining expertise from academia and industry are likely to yield innovative applications for this compound.

In conclusion,5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine (CAS No. 1494130-22-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with therapeutic potential across multiple disease areas. As synthetic methodologies continue to evolve and computational tools become more sophisticated,5-(4-Bromophenyl)-3,3-dimethylpentan-1-amine is poised to play an increasingly important role in the development of next-generation therapeutics.